Cas no 38886-82-7 (Pyrenesulfonic acid)

• Product Name: Pyrenesulfonic acid
• CAS No: 38886-82-7
• MF: C₂₀H₃₂O₈
• MW: 400.463287353516
• CID: 292241
• PubChem ID: 169574
• Update Time: 2025-04-19

Pyrenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Pyrenesulfonic acid
• Pieristoxin G
• 38886-82-7
• NS00094725
• PTX-G
• 34206-60-5
• DTXSID50276596
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-4,4a,8,10,11,11a,12(1H,5H)-heptol, 2,3-epoxydecahydro-1,1,4,8-tetramethyl-, (2R,3S,4ar,4S,4as,7R,8R,9ar,10S,11R,12R)-
• (2S,3S,4R,6R,8S,9R,10S,11S,14S,15R,17S)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-2,3,4,10,11,15,17-heptol
• Bisdeacylasebotoxin VII

• Inchi： 1S/C20H32O8/c1-15(2)14-9(28-14)10-17(4,25)19(26)6-5-8-11(21)18(19,7-16(8,3)24)12(22)13(23)20(10,15)27/h8-14,21-27H,5-7H2,1-4H3/t8-,9-,10-,11-,12+,13+,14-,16+,17-,18?,19+,20-/m0/s1
• InChI Key： XSEQBUVOXWTHGU-ZFSHFZNVSA-N
• SMILES： O1[C@@H]2C(C)(C)[C@]3([C@@H]([C@H](C45C[C@](C)([C@@H](CC[C@]4([C@](C)([C@@H]3[C@H]12)O)O)[C@@H]5O)O)O)O)O

Computed Properties

• Exact Mass: 282.0351
• Monoisotopic Mass: 400.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 54.37